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Compound of Interest

Compound Name: Epibrassinolide

Cat. No.: B613842 Get Quote

Essential Safety and Handling Guide for
Epibrassinolide
For researchers, scientists, and drug development professionals, ensuring safe handling of all

laboratory reagents is paramount. This guide provides essential, immediate safety and

logistical information for the handling of Epibrassinolide, a brassinosteroid used in plant

biology and potentially in cancer research.[1][2][3] Adherence to these procedures is critical for

maintaining a safe laboratory environment.

Personal Protective Equipment (PPE)
While Epibrassinolide is not classified as a hazardous substance according to OSHA 29 CFR

1910.1200, observing good occupational work practices and using personal protective

equipment is essential to minimize exposure.[4] The recommended PPE for handling

Epibrassinolide, particularly in its solid, powdered form, is summarized below.
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PPE Category Item
Specifications &
Recommendations

Eye Protection
Safety glasses with side

shields or chemical goggles

Contact lenses can absorb

irritants and should be used

with caution.[4]

Hand Protection Chemical-resistant gloves

Nitrile rubber, polychloroprene,

butyl rubber, or polyvinyl

chloride (PVC) are suitable

materials. Glove thickness and

breakthrough time should be

considered based on the

duration of handling. Always

wash hands after removing

gloves.

Body Protection Laboratory coat or overalls
To be worn when there is a risk

of exposure.

Respiratory Protection
Particulate respirator (e.g.,

N95, P1/P2/P3)

Recommended when handling

the powder and there is a risk

of generating dust. The type of

respirator and filter should be

selected based on the

potential exposure level.

Occupational Exposure Limits
Epibrassinolide is often treated as "inert or nuisance dust." The following occupational

exposure limits for total and respirable dust should be observed:
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Jurisdiction Exposure Limit Type Value (mg/m³)

US OSHA (PELs - Table Z3) TWA (Respirable fraction) 5

US OSHA (PELs - Table Z3) TWA (Total dust) 15

US - Hawaii TWA (Respirable fraction) 5

US - Hawaii TWA (Total dust) 10

US - Oregon (Z-3) TWA (Respirable fraction) 5

US - Oregon (Z-3) TWA (Total dust) 10

TWA (Time-Weighted Average) is the average exposure over an 8-hour workday.

Procedural Guidance: Handling and Disposal
Handling and Storage:

Ventilation: Use in a well-ventilated area to minimize dust or aerosol exposure.

Personal Hygiene: Do not eat, drink, or smoke when handling. Always wash hands with soap

and water after handling.

Storage: Store in a cool, dry, well-ventilated area in the original, tightly sealed container.

Recommended storage temperature is often -20°C. Keep away from ignition sources and

incompatible materials such as strong oxidizing agents.

Solution Preparation: Epibrassinolide is a crystalline solid with solubility in organic solvents

like DMSO, ethanol, and DMF. When preparing stock solutions, work in a well-ventilated

area or chemical fume hood. Aqueous solutions are not stable and should be prepared fresh.

Spill Management:

Minor Spills: For small spills of the solid, avoid generating dust. Clean up immediately using

dry procedures such as sweeping or vacuuming with an explosion-proof vacuum. Wear

impervious gloves and safety glasses. Place the spilled material into a clean, dry, labeled,

and sealable container for disposal.
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Major Spills: In the event of a large spill, clear the area of all personnel and move upwind.

Alert emergency responders and indicate the location and nature of the hazard. Control

personal contact by using the appropriate PPE, including a dust respirator. Prevent the

spillage from entering drains or water courses.

Disposal:

Dispose of waste material at an approved waste disposal facility. Do not allow the chemical

or its container to contaminate water, food, or feed. Empty containers may be recycled if

possible, or disposed of in an authorized landfill after being triple-rinsed. Always follow local,

state, and federal regulations for chemical waste disposal.

Safety Workflows and Concepts
To visualize the operational and safety logic, the following diagrams illustrate the safe handling

workflow for Epibrassinolide and the hierarchy of control measures.
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Caption: Workflow for the safe handling of Epibrassinolide from preparation to disposal.
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Caption: Hierarchy of control measures for chemical safety, with the most effective at the top.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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